Cas no 2229337-80-6 (methyl 3-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)-3-oxopropanoate)

• Product Name: methyl 3-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)-3-oxopropanoate
• CAS No: 2229337-80-6
• MF: C₁₆H₂₁NO₅
• MW: 307.341645002365
• CID: 6496459
• PubChem ID: 165680668
• Update Time: 2025-05-22

methyl 3-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)-3-oxopropanoate
• EN300-1881828
• 2229337-80-6
• methyl 3-(3-{[(tert-butoxy)carbonyl]amino}-4-methylphenyl)-3-oxopropanoate

• Inchi： 1S/C16H21NO5/c1-10-6-7-11(13(18)9-14(19)21-5)8-12(10)17-15(20)22-16(2,3)4/h6-8H,9H2,1-5H3,(H,17,20)
• InChI Key： ZHVWRLQUDRDLME-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(CC(=O)OC)=O)C=CC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 307.14197277g/mol
• Monoisotopic Mass: 307.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 81.7Ų

Additional information on methyl 3-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)-3-oxopropanoate

Comprehensive Overview of Methyl 3-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)-3-oxopropanoate (CAS No. 2229337-80-6)

Methyl 3-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)-3-oxopropanoate (CAS No. 2229337-80-6) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its complex structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a methyl ester moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers and chemists frequently search for this compound due to its role in peptide synthesis, drug discovery, and medicinal chemistry applications.

The growing interest in small-molecule therapeutics and targeted drug delivery systems has heightened the demand for high-purity intermediates like methyl 3-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)-3-oxopropanoate. Its Boc-protected amine functionality is particularly significant in modern synthetic strategies, as it enables selective deprotection under mild conditions, a feature highly sought after in combinatorial chemistry and high-throughput screening.

In recent years, the compound has gained attention in the context of AI-driven drug design and computational chemistry. With the rise of machine learning in molecular optimization, researchers often inquire about its structural properties, reactivity, and synthetic pathways. The compound’s keto-ester group also makes it a candidate for studying metabolic stability and prodrug development, topics frequently explored in pharmacokinetics research.

From a synthetic perspective, CAS No. 2229337-80-6 is often discussed in forums and publications related to green chemistry and sustainable synthesis. Its preparation typically involves Pd-catalyzed cross-coupling or multistep organic transformations, aligning with the industry’s shift toward atom-economical processes. Environmental considerations, such as solvent selection and waste reduction, are critical factors in its production, reflecting broader trends in eco-friendly chemical manufacturing.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing methyl 3-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)-3-oxopropanoate. Purity and stability data are frequently requested by quality control laboratories, especially those working on GMP-compliant synthesis. The compound’s storage conditions and shelf life are also common queries, as improper handling may affect its performance in downstream applications.

Given its versatility, this compound is increasingly referenced in patents and publications covering heterocyclic chemistry and enzyme inhibition studies. Its potential as a building block for kinase inhibitors or GPCR modulators has spurred innovation in precision medicine. Furthermore, its relevance to bioconjugation techniques underscores its utility in antibody-drug conjugates (ADCs), a rapidly expanding field in oncology therapeutics.

In summary, methyl 3-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)-3-oxopropanoate (CAS No. 2229337-80-6) represents a critical tool for advancing pharmaceutical innovation. Its applications span from early-stage R&D to industrial-scale production, addressing key challenges in modern drug development. As the scientific community continues to explore its potential, this compound remains a focal point for discussions on molecular diversity, synthetic efficiency, and therapeutic optimization.